Cas no 1804342-31-1 (4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde)
4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde
-
- Inchi: 1S/C8H3F6NO3/c9-7(10,11)4-5(17)3(2-16)1-15-6(4)18-8(12,13)14/h1-2H,(H,15,17)
- InChI Key: GKCWQVIHOBAHQR-UHFFFAOYSA-N
- SMILES: FC(C1C(C(C=O)=CNC=1OC(F)(F)F)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 445
- XLogP3: 2.1
- Topological Polar Surface Area: 55.4
4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029091957-1g |
4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde |
1804342-31-1 | 97% | 1g |
$1,460.20 | 2022-04-02 |
4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde
Research Briefing on 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS: 1804342-31-1)
In recent years, the compound 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS: 1804342-31-1) has garnered significant attention in the chemical biology and pharmaceutical research communities. This heterocyclic aldehyde, characterized by its trifluoromethoxy and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, which are critical factors in the design of bioactive molecules.
Recent studies have focused on the synthetic applications and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that the aldehyde functionality of 1804342-31-1 can be selectively modified to generate a diverse array of derivatives, some of which showed potent inhibitory activity against tyrosine kinases implicated in cancer progression. The study employed a combination of computational docking and in vitro assays to validate the binding affinity of these derivatives.
Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial potential of 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde. The research team synthesized a series of Schiff base derivatives by reacting the aldehyde with various amines. These derivatives were evaluated against a panel of Gram-positive and Gram-negative bacteria, with several compounds exhibiting minimum inhibitory concentrations (MICs) in the low micromolar range. The findings suggest that this scaffold could serve as a foundation for developing new antibiotics to address the growing problem of antimicrobial resistance.
In addition to its pharmacological applications, 1804342-31-1 has also been investigated for its utility in material science. A 2024 study in ACS Applied Materials & Interfaces reported the incorporation of this compound into polymeric matrices to create fluorinated materials with enhanced thermal stability and surface properties. These materials showed potential for use in coatings and electronic devices, where resistance to environmental degradation is crucial.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde. Current synthetic routes often involve multi-step procedures with moderate yields, necessitating further optimization. Additionally, more comprehensive toxicological studies are required to assess the safety profile of this compound and its derivatives for therapeutic use.
In conclusion, 1804342-31-1 represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its unique structural features enable the creation of diverse derivatives with potential applications in drug discovery, antimicrobial therapy, and material science. Ongoing research efforts are expected to further elucidate its full potential and address existing limitations, paving the way for its broader adoption in industrial and academic settings.
1804342-31-1 (4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)